Cas no 874821-50-8 ((5-Chloro-2-(trifluoromethoxy)phenyl)methanamine)

• Product Name: (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine
• CAS No: 874821-50-8
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 655905
• PubChem ID: 46835527
• Update Time: 2025-05-22

(5-Chloro-2-(trifluoromethoxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine
• [5-chloro-2-(trifluoromethoxy)phenyl]methanamine
• 5-chloro-2-(trifluoromethoxy)Benzenemethanamine
• 5-Chloro-2-(trifluoromethoxy)benzylamine
• Benzenemethanamine, 5-chloro-2-(trifluoromethoxy)-
• CS-0322176
• JS-4871
• A15861
• DTXSID40676445
• AKOS015855146
• 874821-50-8
• 1-[5-Chloro-2-(trifluoromethoxy)phenyl]methanamine
• MFCD11519365
• SB80214
• ZJB82150
• 5-chloro-2-trifluoromethoxy-benzylamine
• AM20041285
• FT-0750024
• SCHEMBL4468349
• DB-000740

• MDL： MFCD11519365
• Inchi： 1S/C8H7ClF3NO/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-3H,4,13H2
• InChI Key： JDHHWYYMKYZFOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN)OC(F)(F)F

Computed Properties

• Exact Mass: 225.0168260g/mol
• Monoisotopic Mass: 225.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: N/A℃

(5-Chloro-2-(trifluoromethoxy)phenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine

Compound CAS No 874821-50-8: (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine

The compound with CAS No 874821-50-8, known as (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. The molecule consists of a phenyl ring substituted with a chlorine atom at the 5-position and a trifluoromethoxy group at the 2-position, with a methanamine group attached to the phenyl ring. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for research and industrial applications.

Recent studies have highlighted the importance of (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine in drug discovery and development. The trifluoromethoxy group is known for its strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of drugs. Similarly, the methanamine group introduces basicity, which can be advantageous in designing molecules with specific binding affinities to biological targets. These properties make this compound a promising candidate for use in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

In addition to its role in pharmaceuticals, (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine has also been explored for its potential in materials science. The combination of halogenated and fluorinated groups in the molecule contributes to its stability under harsh chemical conditions, making it suitable for applications in high-performance materials such as polymers and coatings. Recent research has demonstrated that this compound can serve as a building block for constructing advanced materials with tailored properties, including improved thermal stability and mechanical strength.

The synthesis of (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient synthetic routes that incorporate modern catalytic techniques and green chemistry principles. These advancements not only enhance the scalability of production but also reduce the environmental footprint associated with manufacturing this compound.

From an environmental perspective, understanding the fate and behavior of (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine in natural systems is crucial for ensuring sustainable use. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, although its persistence in aquatic environments requires further investigation. Regulatory agencies are increasingly focusing on assessing the environmental impact of such compounds to ensure their safe use and disposal.

In conclusion, (5-Chloro-2-(trifluoromethoxy)phenyl)methanamine (CAS No 874821-50-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.